4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide

• Molecular Formula: C22H22BrNO4S
• Molecular Weight: 476.4 g/mol
• IUPAC Name: N-(4-bromophenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)butanamide
• InChI: InChI=1S/C22H22BrNO4S/c1-2-5-22(25)24(29(26,27)17-11-8-15(23)9-12-17)16-10-13-21-19(14-16)18-6-3-4-7-20(18)28-21/h8-14H,2-7H2,1H3
• InChI Key: GVEZMBGCJVTBSK-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=CC=C(C=C4)Br

Description

4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide involves the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes are responsible for the deacetylation of histone proteins, which can lead to the repression of gene expression. By inhibiting HDAC enzymes, this compound can promote the acetylation of histone proteins, leading to the activation of genes that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide has been found to have other biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of bacteria and fungi, and it has also been found to have anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide in lab experiments is its potent anticancer activity. This compound can be used to study the mechanisms involved in the regulation of cell growth and proliferation, and it may also have potential applications in the development of new cancer therapies. However, one of the limitations of using this compound is its relatively complex synthesis method, which can make it difficult to obtain in large quantities for use in experiments.

Future Directions

There are several future directions for the research on 4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide. One direction is to further investigate its potential applications in the treatment of cancer, particularly in combination with other anticancer drugs. Another direction is to study its effects on other diseases, such as inflammation and infectious diseases. Additionally, further research can be conducted to optimize the synthesis method of this compound to make it more accessible for use in experiments.

Synthesis Methods

The synthesis of 4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide involves a multi-step process that includes the reaction of 4-bromoaniline with butyryl chloride, followed by the reaction of the resulting product with 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-amine and benzenesulfonyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

4-bromo-N-butyryl-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.